5-(Pyrrolidin-3-ylmethyl)-1H-tetrazole hydrochloride
Description
5-(Pyrrolidin-3-ylmethyl)-1H-tetrazole hydrochloride, also known as PTZ, is a chemical compound that has been widely used in scientific research for decades. PTZ is a tetrazole derivative that has been shown to have unique biochemical and physiological effects, making it a valuable tool for studying a range of biological processes. In
Scientific Research Applications
Organocatalytic Processes
Silica-supported 5-(pyrrolidin-2-yl)tetrazole has been developed for environmentally benign continuous-flow aldol reactions. This catalyst demonstrates good stereoselectivities, complete conversion efficiencies, and long-term stability, highlighting its potential for sustainable chemistry practices (Bortolini et al., 2012).
Nucleotide Synthesis
Tetrazole-based reagents have been applied in the selective O-phosphitilation of nucleoside phosphoramidite reagents, showcasing their utility in the synthesis of oligonucleotides and potentially impacting the field of genetic engineering and drug development (Gryaznov & Letsinger, 1992).
Molecular Assembly
Tetrazoles have been used to study the formation of two-dimensional networks through hydrogen bonding, illustrating the role of tetrazoles in designing new crystalline structures for material science applications (Rizk, Kilner, & Halcrow, 2005).
Photophysical Properties
The synthesis of tetrahydro (imidazo[1,5-a]pyrid-3-yl)phenols, a new class of large Stokes shift organic dyes, explores the photophysical properties of tetrazole derivatives, contributing to the development of advanced materials for optical applications (Marchesi, Brenna, & Ardizzoia, 2019).
Ligand Design in Metal Complexes
Research into heteroleptic mononuclear cyclometalated bis(phenylpyridine)iridium(III) complexes with tetrazolate chelate ligands demonstrates the essential role of the ancillary ligand in color tuning for photophysical applications, indicating the potential for creating customizable materials for OLEDs and other photonic devices (Stagni et al., 2008).
properties
IUPAC Name |
5-(pyrrolidin-3-ylmethyl)-2H-tetrazole;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11N5.ClH/c1-2-7-4-5(1)3-6-8-10-11-9-6;/h5,7H,1-4H2,(H,8,9,10,11);1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CKQVATDCVKRIHY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC1CC2=NNN=N2.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12ClN5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
189.65 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[[1-(1,2-Dimethylimidazol-4-yl)sulfonylpiperidin-4-yl]methoxy]-6-(3,5-dimethylpyrazol-1-yl)pyrimidine](/img/structure/B2675379.png)
![3-(2-oxo-2-(1-oxa-4-thia-8-azaspiro[4.5]decan-8-yl)ethyl)benzo[d]oxazol-2(3H)-one](/img/structure/B2675381.png)
![6-methyl-4-[3-(trifluoromethyl)benzyl]-4H-1,2,4-benzothiadiazine 1,1-dioxide](/img/structure/B2675388.png)
![(E)-2-(benzylsulfonyl)-N-(4-methoxy-3,7-dimethylbenzo[d]thiazol-2(3H)-ylidene)acetamide](/img/structure/B2675398.png)
